Cas no 100644-05-1 (2H-Indol-2-one,1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-)

2H-Indol-2-one,1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)- structure
100644-05-1 structure
Product name:2H-Indol-2-one,1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-
CAS No:100644-05-1
MF:C13H13N3O2
MW:243.261222600937
CID:1127053

2H-Indol-2-one,1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indol-2-one,1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-
    • 2H-Indol-2-one, 1,3-dihydro-3-methyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-
    • Inchi: 1S/C13H13N3O2/c1-7-9-6-8(2-3-11(9)14-13(7)18)10-4-5-12(17)16-15-10/h2-3,6-7H,4-5H2,1H3,(H,14,18)(H,16,17)
    • InChI Key: AGTDATSUTLSEGR-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(C3=NNC(=O)CC3)C=C2)C(C)C1=O

Computed Properties

  • Exact Mass: 243.10089

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • PSA: 70.56
  • pka: 13.56±0.40(Predicted)

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